molecular formula C18H18N4O2 B2580960 (E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea CAS No. 899972-86-2

(E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea

Cat. No.: B2580960
CAS No.: 899972-86-2
M. Wt: 322.368
InChI Key: NARYCXJUPVIFFY-LTGZKZEYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Applications

One study discusses the preparation and polymerization of substituted cyclic pseudoureas, leading to the formation of pendant-type polyureas and main-chain-type polyureas. These compounds demonstrate the potential of quinazoline derivatives in polymer synthesis, offering a pathway to novel materials with specific properties (Miyamoto et al., 1995).

Cycloaddition Reactions

Another study focuses on cycloaddition reactions of highly stabilized isoquinolinium methylides with various olefins. These reactions are regioselective and mostly stereoselective, underlining the importance of quinazoline derivatives in organic synthesis and potential applications in designing new chemical entities (Tsuge et al., 1988).

Antimicrobial Activity

A research effort synthesized a series of semicarbazide derivatives containing quinazoline moieties to explore their antimicrobial potential. This study illustrates the role of quinazoline derivatives in the development of new antimicrobials, with some compounds showing significant activity against various pathogens (Saravanan et al., 2015).

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea involves the condensation of 3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-carboxaldehyde with phenylurea in the presence of a base to form the desired product.", "Starting Materials": [ "3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-carboxaldehyde", "phenylurea", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-carboxaldehyde to a reaction flask", "Add phenylurea to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to act as a catalyst", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Filter the solid product and wash with a suitable solvent (e.g. ethanol)", "Dry the product under vacuum to obtain (E)-1-(3-isopropyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea" ] }

CAS No.

899972-86-2

Molecular Formula

C18H18N4O2

Molecular Weight

322.368

IUPAC Name

1-(2-oxo-3-propan-2-ylquinazolin-4-yl)-3-phenylurea

InChI

InChI=1S/C18H18N4O2/c1-12(2)22-16(14-10-6-7-11-15(14)20-18(22)24)21-17(23)19-13-8-4-3-5-9-13/h3-12H,1-2H3,(H2,19,21,23)

InChI Key

NARYCXJUPVIFFY-LTGZKZEYSA-N

SMILES

CC(C)N1C(=C2C=CC=CC2=NC1=O)NC(=O)NC3=CC=CC=C3

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.